![molecular formula C13H14ClNO3 B082749 1-(4-Chlorobenzamido)cyclopentane-1-carboxylic acid CAS No. 15026-82-1](/img/structure/B82749.png)
1-(4-Chlorobenzamido)cyclopentane-1-carboxylic acid
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Description
1-(4-Chlorobenzamido)cyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H14ClNO3 and its molecular weight is 267.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Novel Isosteres for Carboxylic Acid Functional Groups
Cyclopentane derivatives, including those similar to 1-(4-Chlorobenzamido)cyclopentane-1-carboxylic acid, are explored for their potential as novel isosteres for the carboxylic acid functional group. These compounds, such as cyclopentane-1,3-diones, exhibit properties akin to carboxylic acids and are investigated for their application in designing potent thromboxane A2 receptor antagonists. The cyclopentane-1,3-dione moiety has been demonstrated to effectively substitute for the carboxylic acid functional group, offering advantages like tunable lipophilicity and strong acidity, which could enhance drug design and discovery processes (Ballatore et al., 2011).
Potential in Anticonvulsant Therapy
Research into derivatives of cyclopentane carboxylic acids, closely related to this compound, has revealed promising anticonvulsant activities. These studies involve the synthesis of amino amides and amino esters based on cyclopentane-1-carboxylic acid derivatives, indicating their potential utility in developing new treatments for convulsive disorders. The synthesized compounds have undergone evaluations to determine their efficacy in anticonvulsant therapy, highlighting the versatility and therapeutic potential of cyclopentane derivatives (Arustamyan et al., 2019).
Catalytic Carboxylation Processes
The catalytic carboxylation of linear and cyclic alkanes, including cyclopentane, represents another area of scientific research where derivatives similar to this compound are of interest. These studies focus on converting alkanes to carboxylic acids under mild conditions using vanadium catalysts. This research is significant for chemical synthesis, offering a method to produce carboxylic acids from simpler hydrocarbons, which has implications for industrial chemistry and material science (Reis et al., 2005).
Properties
IUPAC Name |
1-[(4-chlorobenzoyl)amino]cyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClNO3/c14-10-5-3-9(4-6-10)11(16)15-13(12(17)18)7-1-2-8-13/h3-6H,1-2,7-8H2,(H,15,16)(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMVQYHKJSJCHQU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C(=O)O)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10587716 |
Source
|
Record name | 1-(4-Chlorobenzamido)cyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10587716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15026-82-1 |
Source
|
Record name | 1-(4-Chlorobenzamido)cyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10587716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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